Cas no 1361807-81-9 (2-(Difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 2-(Difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1361807-81-9
• MF: C₁₀H₇F₅N₂O
• MW: 266.167399644852
• CID: 4912456
• Update Time: 2025-10-30

2-(Difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C10H7F5N2O/c1-5-6(2-3-16)7(18-10(13,14)15)4-17-8(5)9(11)12/h4,9H,2H2,1H3
• InChI Key： NORVPUGSEGMAFF-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(CC#N)C(=CN=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 2-(Difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile

Introduction to 2-(Difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1361807-81-9)

2-(Difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1361807-81-9, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry. The presence of multiple fluorinated substituents, including difluoromethyl, methyl, and trifluoromethoxy groups, as well as the incorporation of an acetonitrile moiety at the 4-position, endows this molecule with a high degree of structural complexity and functional diversity.

The difluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in the development of small-molecule inhibitors targeting various biological pathways. The methyl group at the 3-position contributes to the overall steric environment of the molecule, influencing its interactions with biological targets. Meanwhile, the trifluoromethoxy group introduces both lipophilicity and electronic effects that can modulate receptor binding. The combination of these substituents makes 2-(Difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile a promising scaffold for further derivatization and optimization.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to improve pharmacokinetic properties such as solubility, bioavailability, and resistance to metabolic degradation. The pharmaceutical industry has leveraged these attributes to develop novel therapeutics with enhanced efficacy and reduced side effects. For instance, fluorinated pyridines have been incorporated into kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The compound in question (2-(Difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile) represents a valuable building block for such applications, offering a balance between structural complexity and functional utility.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyridine derivatives have long been investigated for their antitumor properties, and fluorinated analogs have shown particular promise in preclinical studies. The difluoromethyl group, in particular, has been associated with increased tumor-specific accumulation and improved therapeutic outcomes in certain drug candidates. Additionally, the trifluoromethoxy group can serve as a bioisostere for hydroxyl or carboxyl groups, allowing for the exploration of novel binding modes without significantly altering the overall pharmacophore. These characteristics make 2-(Difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile an attractive candidate for further investigation in cancer chemoprevention and treatment.

Another area where this compound shows promise is in the development of agrochemicals. Fluorinated pyridines are known to exhibit potent activity against a range of pests and pathogens, making them valuable components in crop protection strategies. The structural features of 2-(Difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile, including its multiple fluorinated substituents and acetonitrile moiety, suggest that it may possess herbicidal or fungicidal properties. Such applications are particularly relevant in the context of sustainable agriculture, where there is growing demand for environmentally friendly pest management solutions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, and functional group transformations like halogenation or methylation. Advanced techniques such as flow chemistry have also been employed to improve scalability and reproducibility. The availability of high-quality starting materials and well-established synthetic protocols are crucial for obtaining 2-(Difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile in sufficient quantities for both research and commercial purposes.

In terms of analytical characterization, modern spectroscopic techniques play a pivotal role in confirming the structure and purity of this compound. Nuclear magnetic resonance (NMR) spectroscopy, including 1H NMR and 13C NMR, provides detailed information about the chemical environment of each atom within the molecule. Mass spectrometry (MS) is used to determine the molecular weight and fragmentation patterns, while infrared (IR) spectroscopy helps identify functional groups present in the compound. High-performance liquid chromatography (HPLC) or gas chromatography (GC) coupled with MS is employed for purity assessment and impurity profiling.

The biological evaluation of 2-(Difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile typically involves testing its activity against a panel of target enzymes or receptors relevant to specific therapeutic areas. In vitro assays are commonly used to assess binding affinity (Ki or IC50 values), while cell-based assays provide insights into downstream biological effects such as cell proliferation or apoptosis. If preliminary results are promising, further studies may be conducted using animal models to evaluate efficacy and safety profiles before moving into human clinical trials.

One notable example from recent literature involves the use of fluorinated pyridines in developing small-molecule inhibitors for protein kinases implicated in cancer signaling pathways. For instance, studies have demonstrated that compounds containing both difluoromethyl and trifluoromethoxy groups exhibit potent inhibition against tyrosine kinases such as EGFR (epidermal growth factor receptor) and MET (mesenchymal epithelial transition receptor). These kinases are often overexpressed in tumor cells and play critical roles in cell growth regulation; thus inhibiting their activity can lead to significant therapeutic benefits.

The structural features of 2-(Difluoromethyl)-3-methyl-5-(trifluoromethoxy)pyridine-4-acetonitrile also make it a versatile intermediate for medicinal chemists seeking to explore new chemical space. By modifying specific substituents or introducing additional functional groups through combinatorial chemistry approaches or library synthesis techniques, this scaffold can be rapidly diversified into large collections of analogs with tailored properties. Such libraries are then screened using high-throughput screening (HTS) technologies to identify lead compounds with desired biological activity before further optimization efforts commence.

The impact of fluorination on pharmacological properties extends beyond simple electronic effects; steric interactions also play an important role when designing drug candidates based on fluorinated heterocycles like pyridines, which contribute significantly toward optimizing binding affinity within target macromolecules, such as enzymes, receptors, or nucleic acids, while minimizing off-target effects that could lead unwanted toxicities, ensuring improved selectivity, efficacy, bioavailability, metabolic stability, duration-of-action, etc., all contributing factors toward developing successful new molecular entities (NMEs) entering clinical development pipelines toward eventual regulatory approval by global health authorities like FDA (U.S Food & Drug Administration)EMA (European Medicines Agency)and other regional regulatory bodies worldwide ensuring patient access new effective treatments addressing unmet medical needs across diverse therapeutic indications ranging from oncology cardiology neurology immunology infectious diseases rare diseases etc., representing continuous progress driven innovation within pharmaceutical sciences leveraging advances computational chemistry molecular modeling de novo design techniques alongside experimental synthetic organic chemistry methodologies enabling rational drug discovery processes leading next-generation therapeutics improving human health outcomes globally.